Selectivity in CO₂–Propargylic Alcohol Coupling
In the carboxylative coupling of CO₂ with 2-methyl-3-butyn-2-ol to form α-methylene cyclic carbonate (product A), tetrabutylammonium oxalate ((nBu4N)2Ox) achieved >99% selectivity toward product A with 100% substrate conversion at only 2.5 mol% catalyst loading under solvent-free conditions (50 bar CO₂, 80 °C, 6 h) [1]. In contrast, tetrabutylammonium acetate (nBu4NOAc) required 5 mol% loading (2× higher) to achieve full conversion but with a lower selectivity of 93% [1]. Tetrabutylammonium phenolate (nBu4NOPh) at 5 mol% gave 100% conversion but only 90% selectivity [1]. Critically, tetramethylammonium oxalate ((Me4N)2Ox) at 2.5 mol% reached only 63% conversion despite maintaining 100% selectivity, demonstrating that the tetrabutylammonium cation is essential for catalytic activity, not merely the oxalate anion [1].
| Evidence Dimension | Catalytic selectivity and conversion in CO₂–propargylic alcohol coupling |
|---|---|
| Target Compound Data | (nBu4N)2Ox at 2.5 mol%: >99% selectivity, 100% conversion |
| Comparator Or Baseline | nBu4NOAc at 5 mol%: 93% selectivity, 100% conversion; nBu4NOPh at 5 mol%: 90% selectivity, 100% conversion; (Me4N)2Ox at 2.5 mol%: 100% selectivity, 63% conversion |
| Quantified Difference | Selectivity: +6 percentage points vs. nBu4NOAc, +9 pp vs. nBu4NOPh; Conversion: +37 pp vs. (Me4N)2Ox at matched loading; Catalyst loading: 50% lower vs. nBu4NOAc for full conversion |
| Conditions | 2-methyl-3-butyn-2-ol substrate, 50 bar CO₂, 80 °C, 6 h, solvent-free, catalyst loading as specified |
Why This Matters
For procurement in CO₂ valorization chemistry, TBA oxalate delivers simultaneously the highest selectivity and full conversion at the lowest catalyst loading among tested ammonium salts, directly reducing catalyst cost and downstream purification burden.
- [1] Grignard, B.; Ngassamtounzoua, C.; Gennen, S.; Gilbert, B.; Méreau, R.; Jerome, C.; Tassaing, T.; Detrembleur, C. Boosting the Catalytic Performance of Organic Salts for the Fast and Selective Synthesis of α-Alkylidene Cyclic Carbonates from Carbon Dioxide and Propargylic Alcohols. ChemCatChem 2018, 10 (12), 2584–2592. Table 1, entries 3, 18–20, 23; pp. 2590–2591. DOI: 10.1002/cctc.201800063. View Source
